Cas no 1429329-46-3 (Tert-butyl 2-amino-1H-indole-3-carboxylate)

• Product Name: Tert-butyl 2-amino-1H-indole-3-carboxylate
• CAS No: 1429329-46-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6011528
• PubChem ID: 15145317
• Update Time: 2025-10-05

Tert-butyl 2-amino-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1429329-46-3
• Tert-butyl 2-amino-1H-indole-3-carboxylate
• EN300-6510678

• Inchi： 1S/C13H16N2O2/c1-13(2,3)17-12(16)10-8-6-4-5-7-9(8)15-11(10)14/h4-7,15H,14H2,1-3H3
• InChI Key： HGDXNZSIJGGDLD-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)NC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.1Ų

Additional information on Tert-butyl 2-amino-1H-indole-3-carboxylate

Tert-butyl 2-amino-1H-indole-3-carboxylate: A Comprehensive Overview

Tert-butyl 2-amino-1H-indole-3-carboxylate, with the CAS number 1429329-46-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound, and is characterized by its unique structure that includes a tert-butyl group and an amino substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The indole core of Tert-butyl 2-amino-1H-indole-3-carboxylate is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The amino group at the 2-position and the carboxylate ester at the 3-position provide additional functionality, enhancing its potential for bioactivity. Recent studies have highlighted the importance of such substituted indoles in modulating enzyme activity and receptor binding, making them valuable candidates for drug development.

One of the key aspects of Tert-butyl 2-amino-1H-indole-3-carboxylate is its synthetic versatility. The tert-butyl group serves as a protecting group for the carboxylic acid, which can be easily deprotected under mild conditions to yield the corresponding carboxylic acid. This feature makes it an ideal intermediate in the synthesis of more complex molecules, including peptide analogs and bioactive agents. Researchers have explored various synthetic routes to prepare this compound, including nucleophilic aromatic substitution and coupling reactions, each offering distinct advantages depending on the desired scale and purity.

In terms of biological activity, Tert-butyl 2-amino-1H-indole-3-carboxylate has shown promise in several areas. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its role in treating conditions such as inflammation and neurodegenerative diseases. These findings underscore the importance of further research into its pharmacokinetic properties and therapeutic potential.

The application of Tert-butyl 2-amino-1H-indole-3-carboxylate extends beyond pharmacology into materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, where it could serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this field have highlighted the need for versatile molecular frameworks, and this compound fits well within that context.

In conclusion, Tert-butyl 2-amino-1H-indole-3-carboxylate (CAS No. 1429329-46-3) is a multifaceted compound with significant potential in both medicinal and materials chemistry. Its unique structure, synthetic flexibility, and biological activity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.